- High-yield process for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde from the reaction of DMF and N-benzyl-N-(1-propenyl)acetamide with diphosgene or triphosgene, United States, , ,
Cas no 92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde)
92444-99-0 structure
Product Name:2-Chloro-5-methylpyridine-3-carbaldehyde
CAS No:92444-99-0
MF:C7H6ClNO
MW:155.581640720367
MDL:MFCD07375370
CID:803272
PubChem ID:9834018
Update Time:2024-10-26
2-Chloro-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-methylnicotinaldehyde
- 2-Chloro-5-methylpyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde,2-chloro-5-methyl-
- 2-Chloro-5-methyl-3-pyridinecarboxaldehyde (ACI)
- 2-Chloro-5-methylpyridine-3-carboxaldehyde
- IZDJJYRXECMSLX-UHFFFAOYSA-N
- SY128195
- AS-41745
- DTXSID60431432
- SCHEMBL2851214
- J-508865
- 2-chloro-5-methyl-pyridine-3-carbaldehyde
- AKOS006229929
- MFCD07375370
- EN300-244571
- 3-Pyridinecarboxaldehyde, 2-chloro-5-methyl-
- CS-0142779
- 92444-99-0
- DB-079305
- 2-chloro-5-methylpyridine-3-carbaldeyde
- 2-Chloro-5-methylnicotinaldehyde, AldrichCPR
- AB41813
-
- MDL: MFCD07375370
- Inchi: 1S/C7H6ClNO/c1-5-2-6(4-10)7(8)9-3-5/h2-4H,1H3
- InChI Key: IZDJJYRXECMSLX-UHFFFAOYSA-N
- SMILES: O=CC1C(Cl)=NC=C(C)C=1
Computed Properties
- Exact Mass: 155.01400
- Monoisotopic Mass: 155.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 265.5±35.0 ºC (760 Torr),
- Flash Point: 114.4±25.9 ºC,
- Refractive Index: 1.581
- Solubility: Slightly soluble (2.2 g/l) (25 º C),
- PSA: 29.96000
- LogP: 1.85590
2-Chloro-5-methylpyridine-3-carbaldehyde Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
2-Chloro-5-methylpyridine-3-carbaldehyde Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-5-methylpyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 042906-250mg |
2-Chloro-5-methylpyridine-3-carbaldehyde |
92444-99-0 | 95% | 250mg |
£125.00 | 2022-02-28 | |
| Fluorochem | 042906-2g |
2-Chloro-5-methylpyridine-3-carbaldehyde |
92444-99-0 | 95% | 2g |
£598.00 | 2022-02-28 | |
| Chemenu | CM178303-5g |
2-Chloro-5-methylnicotinaldehyde |
92444-99-0 | 95% | 5g |
$667 | 2021-08-05 | |
| Fluorochem | 042906-1g |
2-Chloro-5-methylpyridine-3-carbaldehyde |
92444-99-0 | 95% | 1g |
£313.00 | 2022-02-28 | |
| Fluorochem | 042906-5g |
2-Chloro-5-methylpyridine-3-carbaldehyde |
92444-99-0 | 95% | 5g |
£938.00 | 2022-02-28 | |
| Apollo Scientific | OR959452-250mg |
2-Chloro-5-methylpyridine-3-carbaldehyde |
92444-99-0 | 98% | 250mg |
£26.00 | 2025-02-21 | |
| Apollo Scientific | OR959452-1g |
2-Chloro-5-methylpyridine-3-carbaldehyde |
92444-99-0 | 98% | 1g |
£78.00 | 2025-02-21 | |
| abcr | AB468916-250 mg |
2-Chloro-5-methylpyridine-3-carbaldehyde, min. 95%; . |
92444-99-0 | 250MG |
€108.70 | 2023-07-18 | ||
| abcr | AB468916-1 g |
2-Chloro-5-methylpyridine-3-carbaldehyde, min. 95%; . |
92444-99-0 | 1g |
€202.60 | 2023-07-18 | ||
| abcr | AB468916-5 g |
2-Chloro-5-methylpyridine-3-carbaldehyde, min. 95%; . |
92444-99-0 | 5g |
€746.40 | 2023-07-18 |
2-Chloro-5-methylpyridine-3-carbaldehyde Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.3 Solvents: Water
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.3 Solvents: Water
Reference
- Process for the preparation of 2-chloro-5-methylpyridine-3-carboxaldehyde via the reaction of N-benzyl-N-(1-propenyl)acetamide with a Vilsmeier reagent, United States, , ,
Production Method 3
Reaction Conditions
Reference
- Process for the preparation of 2-halopyridinealdehydes from substituted olefins in the presence of Vilsmeyer reagents, Germany, , ,
Production Method 4
Reaction Conditions
Reference
- A versatile new synthesis of quinolines and related fused pyridines. Part 12. A general synthesis of 2-chloropyridines and 2-pyridones, Journal of the Chemical Society, 1984, (6), 1173-82
Production Method 5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
- The Vilsmeier reaction of non-aromatic compounds, Organic Reactions (Hoboken, 2000, 56,
Production Method 6
Reaction Conditions
1.1 Reagents: Diphosgene ; 30 min, 0 °C
1.2 0 °C; 2 h, rt; rt → 75 °C; 5 h, 75 °C
1.2 0 °C; 2 h, rt; rt → 75 °C; 5 h, 75 °C
Reference
- Facile and selective synthesis of chloronicotinaldehydes by the Vilsmeier reaction, Tetrahedron, 2006, 62(35), 8398-8403
Production Method 7
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 30 min, 4 °C
1.2 4 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.2 4 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
Reference
- A process for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde, India, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 1 h, 15 - 25 °C; 0.5 h, 15 - 25 °C
1.2 Solvents: 1,2-Dichloroethane ; 0.5 h, 15 - 25 °C; 2 h, 20 - 25 °C; 25 °C → 88 °C; 5 h, 88 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11, 25 - 30 °C
1.4 Reagents: Water ; 100 °C
1.2 Solvents: 1,2-Dichloroethane ; 0.5 h, 15 - 25 °C; 2 h, 20 - 25 °C; 25 °C → 88 °C; 5 h, 88 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11, 25 - 30 °C
1.4 Reagents: Water ; 100 °C
Reference
- Preparation of 2-chloro-5-methylpyridine-3-carbaldehyde, China, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, rt; 4 h, 70 °C
1.3 Reagents: Water ; cooled
1.2 0 °C; 2 h, rt; 4 h, 70 °C
1.3 Reagents: Water ; cooled
Reference
- Preparation of heteroaryls as inhibitors of dipeptidyl peptidase, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
Reference
- An improved method for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde, India, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ; -78 °C; -78 °C → 0 °C; 20 min, 0 °C; 0 °C → -78 °C
1.2 5 min, -78 °C; 2.5 h, -78 °C
1.3 -78 °C; 30 min, -78 °C → -40 °C
1.4 Reagents: Water Solvents: Tetrahydrofuran ; -40 °C
1.2 5 min, -78 °C; 2.5 h, -78 °C
1.3 -78 °C; 30 min, -78 °C → -40 °C
1.4 Reagents: Water Solvents: Tetrahydrofuran ; -40 °C
Reference
- Site-selective γ-C(sp3)-H and γ-C(sp2)-H arylation of free amino esters promoted by a catalytic transient directing group, Chemistry - A European Journal, 2018, 24(38), 9535-9541
Production Method 12
Reaction Conditions
Reference
- Synthesis and in vitro antitumor activity of new nicotinyl-rhodanine derivatives, International Journal of Pharma and Bio Sciences, 2011, 2(4), 191-202
Production Method 13
Reaction Conditions
1.1 Reagents: Phosgene Solvents: Dimethylformamide ; 30 min, 0 °C; 2 h, rt; 4.5 h, rt → 75 °C
Reference
- Preparation of heteroaryl antagonists of prostaglandin D2 receptors for therapy, World Intellectual Property Organization, , ,
2-Chloro-5-methylpyridine-3-carbaldehyde Raw materials
- Ethyl formate
- (E)-n-benzyl-n-(prop-1-enyl)acetamide
- N-Benzyl-N-[(E)-prop-1-enyl]acetamide
- 2-Chloro-5-methylpyridine
- N-Propyl-N-benzyl-acetamid
2-Chloro-5-methylpyridine-3-carbaldehyde Preparation Products
2-Chloro-5-methylpyridine-3-carbaldehyde Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde) Related Products
- 36404-88-3(2-Chloronicotinaldehyde)
- 176433-43-5(6-chloro-5-methyl-pyridine-3-carbaldehyde)
- 176433-49-1(2,5-Dichloronicotinaldehyde)
- 176433-57-1(3-Pyridinecarboxaldehyde,2-chloro-5-phenyl-)
- 73568-27-1(2-Chloro-6-methylquinoline-3-carbaldehyde)
- 73568-41-9(2,6-Dichloroquinoline-3-carbaldehyde)
- 134031-24-6(2,4-dichloropyridine-3-carbaldehyde)
- 55304-73-9(2,6-Dichloropyridine-3-carbaldehyde)
- 23100-12-1(6-chloropyridine-3-carbaldehyde)
- 73568-25-9(2-Chloroquinoline-3-carbaldehyde)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk